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Compound of Interest

Compound Name: CYCA-117-70

Cat. No.: B12376916 Get Quote

Despite extensive searches of scientific literature and public databases, no specific case

studies of successful PROTACs utilizing CYCA-117-70 as a DCAF1 E3 ligase ligand for

targeted protein degradation have been identified.

CYCA-117-70 is a known ligand for DDB1 and CUL4 associated factor 1 (DCAF1), a substrate

receptor for the CUL4-DDB1 E3 ubiquitin ligase complex. Its binding to the WDR domain of

DCAF1 has been characterized, with a reported dissociation constant (Kd) of 70 μM. While this

compound holds potential as a component for constructing PROTACs (Proteolysis Targeting

Chimeras), there is a lack of published research demonstrating its successful incorporation into

a bifunctional degrader molecule that effectively targets and degrades a specific protein of

interest.

Our investigation aimed to provide a comprehensive comparison guide for researchers,

scientists, and drug development professionals on successful CYCA-117-70 PROTACs. The

core requirements included quantitative data presentation, detailed experimental protocols, and

mandatory visualizations of relevant biological pathways and experimental workflows. However,

the foundational element for such a guide—a successfully developed and validated CYCA-117-
70-based PROTAC—appears to be absent from the public scientific domain.

The research landscape of targeted protein degradation is rich with examples of PROTACs that

recruit other E3 ligases, such as VHL and Cereblon. There are also emerging studies on novel

DCAF1-recruiting PROTACs that utilize different ligands. These studies provide valuable

insights into the principles of designing and evaluating DCAF1-based degraders.
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The PROTAC Approach: A General Overview
PROTACs are heterobifunctional molecules designed to hijack the cell's natural protein

disposal system, the ubiquitin-proteasome system (UPS), to eliminate specific proteins of

interest (POIs). A PROTAC molecule typically consists of three components: a "warhead" that

binds to the POI, a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that

connects the two.

The formation of a ternary complex between the POI, the PROTAC, and the E3 ligase is a

critical step in the degradation process. This proximity induces the E3 ligase to transfer

ubiquitin molecules to the POI, marking it for degradation by the proteasome.
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Found in Public Domain]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376916#case-studies-of-successful-cyca-117-70-
protacs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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